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For researchers, scientists, and drug development professionals, the accurate identification of
individuals at high risk of developing diabetic foot ulcers (DFUS) is critical for targeted
interventions and the development of new preventative therapies. This guide provides a
detailed comparison of the NICE IND81 risk classification system and other validated
alternatives, supported by experimental data and detailed methodologies.

The National Institute for Health and Care Excellence (NICE) IND81 indicator utilizes a risk
classification system for diabetic foot problems based on the recommendations in NICE
guideline NG19. This system, rooted in the Scottish Intercollegiate Guidelines Network (SIGN)
classification, is widely implemented in the UK for routine diabetic foot screening. However,
several other validated risk prediction models offer alternative approaches to risk stratification.
This guide compares the NICE/SIGN system with three prominent, externally validated models:
the Boyko risk score, the Martins-Mendes risk score, and the PODUS 2020 clinical prediction
rule.

Comparison of Risk Classification Systems

The table below summarizes the key components of the NICE/SIGN system and the three
comparator models.
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Performance of Risk Prediction Models

The predictive performance of these models has been assessed in various studies, with the

Area Under the Receiver Operating Characteristic Curve (AUC) or C-statistic being a common

metric for discrimination (the ability to distinguish between those who will and will not develop a

DFU).
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Model Development Cohort External Validation AUC/C-
ode
AUC/C-statistic (95% CI) statistic (95% CI)
Boyko et al. 0.76 (for 1-year prediction) 0.83 (0.78 - 0.88)[1]
_ 0.79 (0.76 - 0.83) for DFU; 0.77 (0.72 - 0.82) for DFU;
Martins-Mendes et al.
o 0.81 (0.74 - 0.87) for 0.78 (0.71 - 0.84) for
(Simplified) ) )
amputation amputation[2]
Not reported in the primary
PODUS 2020 0.83 (0.79 - 0.87)[2]

publication

Experimental Protocols
PODUS 2020 Clinical Prediction Rule Development and
Validation

The PODUS 2020 model was developed and validated using individual participant data from
five international cohort studies.[3]

o Study Design: A clinical prediction rule was developed using data from four cohort studies
and externally validated in a fifth.

o Participants: Adults (=18 years) with diabetes who were ulcer-free at recruitment, from
primary and secondary care foot clinics in Europe and the USA. The development dataset
included 8,255 participants, and the validation dataset had 3,324 participants.[3]

» Predictor Variables: The model was built using three key clinical indicators:
o Insensitivity to a 10g monofilament.
o Absence of any pedal pulse.

o A history of previous diabetic foot ulceration or lower extremity amputation.[3]

o Outcome: The primary outcome was the development of a new diabetic foot ulcer within a 2-

year follow-up period.[3]
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 Statistical Analysis: A logistic regression model was used to develop the clinical prediction
rule. The performance of the model in the external validation cohort was assessed using the
C-statistic for discrimination and calibration plots to compare predicted versus observed
risks.[4]

Boyko et al. Risk Score Validation (as described by
Martins-Mendes et al., 2010)

This study externally validated the risk stratification model developed by Boyko et al.[1]

Study Design: A retrospective cohort study.

o Participants: 360 patients with diabetes attending a diabetic foot clinic at a tertiary hospital in
Portugal. 98% had type 2 diabetes, with a median age of 65 years.[1]

o Data Collection: Baseline assessment included the seven clinical variables from the original
Boyko model.

e Qutcome: The development of a new foot ulcer during a median follow-up of 25 months.[1]

 Statistical Analysis: The model's performance was evaluated by calculating the area under
the receiver operating characteristic curve (AUC).[1]

Martins-Mendes et al. Risk Score External Validation (as
described in a 2023 review of reviews)

The Martins-Mendes models (both original and simplified) have been externally validated in a
large primary care cohort.[2]

o Study Design: External validation within a systematic review.

o Participants: 7,624 patients with type 2 diabetes from primary care clinics in the Netherlands.

[2]

e Outcome: Development of a DFU or amputation over a 5-year period.[2]
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 Statistical Analysis: Performance was assessed by the C-statistic for discrimination and
calibration plots. The models showed good discrimination but observed risks exceeded
predicted risks in the higher-risk quintiles.[2]

Visualizing Experimental and Logical Workflows

Cohort Identification

Development Cohort Validation Cohort
(e.g., PODUS: n=8,255) (e.g., PODUS: n=3,324)
Data Collection
\ 4
Baseline Assessment

(Risk Factor Measurement)

External Validation

tatistical Analysis

<U)

Follow-up Model Development
(Outcome Ascertainment, e.g., 2-year DFU) (Logistic Regression)

Lﬂernal Validatior}
\ 4

Performance Assessment
(C-statistic, Calibration)

Click to download full resolution via product page

Caption: General workflow for the development and validation of a clinical prediction rule for
diabetic foot ulceration.
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PODUS 2020 Scoring
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Caption: Logical flow of patient risk classification for the NICE/SIGN and PODUS 2020
systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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 To cite this document: BenchChem. [A Comparative Analysis of Diabetic Foot Ulcer Risk
Classification Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608096#validation-studies-of-the-nice-ind81-risk-
classification-system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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